2-{2-[(3,5-Dimethoxybenzyl)oxy]ethyl}piperidine hydrochloride
Overview
Description
Scientific Research Applications
Synthesis and Molecular Characterization
- The compound is used in the synthesis and molecular structure studies, providing a base for further chemical and pharmaceutical research. For instance, the synthesis of ethyl 2-(4-methylbenzylidene)-3-oxobutanoate involves a Knoevenagel condensation reaction where a catalytic amount of piperidine is used. This process and the compound's molecular structure have implications for antimicrobial activities and the development of bioactive heterocycles (Kariyappa et al., 2016) (Thimmegowda et al., 2009).
Protective Group for Phenols
- The compound 2-(piperidine-1-yl)-ethyl (PIP) is evaluated as a protecting group for phenols, showcasing stability under specific conditions and offering various deprotection routes. This underlines its potential utility in synthetic organic chemistry and drug synthesis (Norén, 2021).
Chiral Compound Synthesis
- The compound is involved in the synthesis of chiral compounds like optically pure 2-(1-hydroxybenzyl)piperidine, which is prepared through a series of reactions demonstrating control over stereoselectivity. This is crucial in the development of pharmaceuticals where chirality can impact therapeutic effects (Ruano et al., 2006).
Development of Antioxidants for Polymers
- The compound is used in synthesizing antioxidants for polypropylene copolymers, enhancing the material's thermal and thermooxidative stability, which is critical in various industrial applications (Desai et al., 2004).
Mechanism of Action
The mechanism of action for DMPEP is not specified in the search results. Given its classification as a piperidine derivative, it may share similar mechanisms of action with other compounds in this class.
Properties
IUPAC Name |
2-[2-[(3,5-dimethoxyphenyl)methoxy]ethyl]piperidine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H25NO3.ClH/c1-18-15-9-13(10-16(11-15)19-2)12-20-8-6-14-5-3-4-7-17-14;/h9-11,14,17H,3-8,12H2,1-2H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GIBSXVHPKUVAIK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1)COCCC2CCCCN2)OC.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H26ClNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.83 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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